Cas no 2217-15-4 ((+)-Diisopropyl L-Tartrate)

(+)-Diisopropyl L-Tartrate Properties

Names and Identifiers

• (2R,3R)-Diisopropyl 2,3-dihydroxysuccinate
• Diisopropyl tartrate
• Diisopropyl L-(+)-tartarate
• (+)-Diisopropyl L-tartrate
• Diisopropyl L-(+)-Tartrate
• DIISOPROPYL (2R,3R)-2,3-DIHYDROXYSUCCINATE
• Diisopropyl-L-Tartarte
• DiisopropylL-tartrate
• Diisoprropyl-L-tartrate
• L-(+)-Tartaric acid diisopropyl ester
• L-DIPT
• Butanedioic acid, 2,3-dihydroxy-, bis(1-methylethyl) ester, (R,R)-(+/-)-
• Butanedioic acid, 2,3-dihydroxy- (2R,3R)-, 1,4-bis(1-methylethyl) ester
• AI3-03572
• Di-isopropyl tartrate
• diisopropyl l-tartrate
• EN300-63837
• Diisoprropyl L-tartrate
• Tartaric acid, diisopropyl ester
• diisopropyl (+)-tartrate
• AKOS016843654
• UNII-7Z907X7UEY
• AS-11874
• AC-19182
• (+)-Diisopropyl L-tartrate, 98%, optical purity ee: 99% (GLC)
• T0621
• DTXSID401030983
• 2-03-00-00331 (Beilstein Handbook Reference)
• AM200001
• Z991121796
• (+)-Tartaric acid diisopropyl ester
• BRN 1727863
• 2217-15-4
• Butanedioic acid, 2,3-dihydroxy-, bis(1-methylethyl) ester, (R*,R*)-
• (+)diisopropyl L-tartrate
• (+)-DIPT
• Diisopropyl (R,R)-tartrate
• NSC 406502
• Q-200004
• 1,4-bis(propan-2-yl) (2R,3R)-2,3-dihydroxybutanedioate
• EINECS 218-709-0
• MFCD00064450
• dipropan-2-yl (2R,3R)-2,3-dihydroxybutanedioate
• Diisopropyl (+)-L-tartrate
• SCHEMBL1338978
• 7Z907X7UEY
• L-(+)-Diisopropyl-tartrate, L-DIPT
• (R,R) -diisopropyl tartrate
• (R,R)-diisopropyl tartrate
• AC-20452
• CS-0010100
• 58167-01-4
• 1,4-diisopropyl (2R,3R)-2,3-dihydroxybutanedioate
• +Expand

• MDL： MFCD00064450
• InChIKey： XEBCWEDRGPSHQH-HTQZYQBOSA-N
• Inchi： 1S/C10H18O6/c1-5(2)15-9(13)7(11)8(12)10(14)16-6(3)4/h5-8,11-12H,1-4H3/t7-,8-/m1/s1
• SMILES： CC(C)OC(=O)[C@@H]([C@H](C(=O)OC(C)C)O)O
• BRN： 1727863

Computed Properties

• Exact Mass: 234.11000
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 7
• Monoisotopic Mass: 234.11
• Heavy Atom Count: 16
• Complexity: 222
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.6
• Surface Charge: 0
• Topological Polar Surface Area: 93.1

Experimental Properties

• LogP: -0.38860
• PSA: 93.06000
• Refractive Index: n20/D 1.439(lit.)
• Boiling Point: 152 °C/12 mmHg(lit.)
• Flash Point: Fahrenheit: >230 ° f
  Celsius: >110 ° c
  
• Color/Form: colorless liquid
• Solubility: Slightly soluble
• Sensitiveness: Hygroscopic
• Specific Rotation: 17.25 º (neat)
• Optical Activity: [α]24/D +17°, neat
• Density: 1.114 g/mL at 25 °C(lit.)

(+)-Diisopropyl L-Tartrate Security Information

• RTECS：WW8100000
• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S24/25
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature
• Risk Phrases： S24/25: prevent skin and eye contact.
• Signal Word：Warning

(+)-Diisopropyl L-Tartrate Customs Data

• HS CODE：29181300
• Customs Data：

  China Customs Code:

  2918130000

  Overview:

  2918130000 Tartrate and tartrate ester. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2918130000 salts and esters of tartaric acid.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters